
Molecular formula and weight of (1-
Methylcyclohexyl)methanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1-Methylcyclohexyl)methanol

Cat. No.: B014665 Get Quote

An In-Depth Technical Guide to (1-Methylcyclohexyl)methanol for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of (1-Methylcyclohexyl)methanol, a
key chemical intermediate. Aimed at researchers, scientists, and professionals in drug

development, this document details its chemical properties, synthesis, and potential

applications, with a focus on structured data presentation and detailed experimental protocols.

Core Chemical Data
(1-Methylcyclohexyl)methanol is a cyclic alcohol with a molecular formula of C8H16O[1][2]

[3]. Its chemical structure consists of a cyclohexane ring substituted with a methyl group and a

hydroxymethyl group on the same carbon atom. This structure gives it distinct physical and

chemical properties relevant to its use in organic synthesis.

Property Value Source

Molecular Formula C8H16O [1][2][3]

Molecular Weight 128.21 g/mol [1][4]

CAS Number 14064-13-2 [3][4][5]

Physical State Liquid [4]

IUPAC Name (1-methylcyclohexyl)methanol [1]
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Spectroscopic and Physicochemical Properties
Spectroscopic data is crucial for the identification and characterization of (1-
Methylcyclohexyl)methanol. The predicted ¹H NMR and characteristic IR absorptions are

summarized below.

Spectroscopic Data
Predicted Chemical Shift
(δ, ppm) / Wavenumber
(cm⁻¹)

Key Features

¹H NMR

Cyclohexane Ring (-CH₂-)₅ 1.2 - 1.6 (Multiplet) 10H

Methyl (-CH₃) 0.9 - 1.1 (Singlet) 3H

Methylene (-CH₂OH) 3.3 - 3.5 (Singlet) 2H

Hydroxyl (-OH) Variable (Broad Singlet) 1H

IR Spectroscopy

O-H Stretch ~3300 cm⁻¹ (Strong, Broad)
Confirms the presence of a

hydroxyl group.

C-O Stretch ~1040 cm⁻¹ (Strong) Indicative of a primary alcohol.

Synthesis of (1-Methylcyclohexyl)methanol
The synthesis of (1-Methylcyclohexyl)methanol can be achieved through various routes. A

common and industrially relevant method is the hydroformylation of 1-methylcyclohexene,

followed by the reduction of the resulting aldehyde. This two-step process can achieve high

yields and purity[4].

Experimental Protocol: Synthesis via Hydroformylation
and Reduction
This protocol outlines a general procedure for the synthesis of (1-Methylcyclohexyl)methanol
from 1-methylcyclohexene.
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Step 1: Hydroformylation of 1-Methylcyclohexene

Catalyst Preparation: In a high-pressure reactor, a rhodium-based catalyst (e.g., a rhodium-

phosphine complex) is dissolved in an appropriate solvent under an inert atmosphere.

Reaction Setup: The reactor is charged with 1-methylcyclohexene and the catalyst solution.

Hydroformylation: The reactor is pressurized with a mixture of carbon monoxide (CO) and

hydrogen (H₂) (syngas). The reaction is heated to a specific temperature and maintained for

several hours while monitoring the pressure and gas uptake.

Work-up: After the reaction is complete, the reactor is cooled, and the pressure is released.

The resulting mixture, containing (1-methylcyclohexyl)carbaldehyde, is then carried forward

to the next step.

Step 2: Reduction of (1-Methylcyclohexyl)carbaldehyde

Reduction: The crude aldehyde from the previous step is dissolved in a suitable solvent (e.g.,

methanol or ethanol). A reducing agent, such as sodium borohydride (NaBH₄), is added

portion-wise at a controlled temperature (e.g., 0-25 °C).

Quenching: After the reduction is complete, the reaction is carefully quenched with water or a

dilute acid.

Extraction: The product, (1-Methylcyclohexyl)methanol, is extracted from the aqueous

layer using an organic solvent (e.g., diethyl ether or ethyl acetate).

Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure. The crude product can be

further purified by distillation to yield pure (1-Methylcyclohexyl)methanol.

1-Methylcyclohexene (1-Methylcyclohexyl)carbaldehyde

CO, H2, Rh catalyst
(Hydroformylation)

(1-Methylcyclohexyl)methanol

NaBH4
(Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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